Equilenin Sulfate Sodium
Equilenin Sulfate Sodium
A metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares.
Brand Name:
Vulcanchem
CAS No.:
16680-48-1
VCID:
VC0196223
InChI:
InChI=1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1
SMILES:
CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
Molecular Formula:
C18H17FO5S Na
Molecular Weight:
345.40 22.99
Equilenin Sulfate Sodium
CAS No.: 16680-48-1
Impurities
VCID: VC0196223
Molecular Formula: C18H17FO5S Na
Molecular Weight: 345.40 22.99
Purity: > 95%
| CAS No. | 16680-48-1 |
|---|---|
| Product Name | Equilenin Sulfate Sodium |
| Molecular Formula | C18H17FO5S Na |
| Molecular Weight | 345.40 22.99 |
| IUPAC Name | sodium;[(13S,14S)-13-methyl-17-oxo-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-3-yl] sulfate |
| Standard InChI | InChI=1S/C18H18O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h2-5,10,16H,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t16-,18-;/m0./s1 |
| Standard InChIKey | QMLVWIVCALQEEX-AKXYIILFSA-M |
| Isomeric SMILES | C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Canonical SMILES | CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+] |
| Appearance | White to Off-White Solid |
| Description | A metabolite of Equilin. Equilenin is an estrogenic steroid hormone obtained from the urine of pregnant mares. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-(Sulfooxy)-estra-1,3,5,7,9-pentaen-17-one Sodium Salt; 3-Hydroxyestra-1,3,5,7,9-pentaen-17-one HydrogenSulfate Monosodium Salt; |
| PubChem Compound | 23703433 |
| Last Modified | Nov 11 2021 |
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